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Compound of Interest

Compound Name: 4-Allyloxybenzaldehyde

Cat. No.: B1266427 Get Quote

An In-depth Technical Guide to 4-Allyloxybenzaldehyde: Safety, Handling, and MSDS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and toxicological information for

4-Allyloxybenzaldehyde (CAS No: 40663-68-1). The information is compiled from various

safety data sheets and research articles to ensure researchers, scientists, and drug

development professionals can handle this chemical safely and effectively.

Chemical Identification
Identifier Value

Chemical Name 4-Allyloxybenzaldehyde

Synonyms

p-(Allyloxy)benzaldehyde, 4-(2-

propenyloxy)benzaldehyde, Allyl 4-formylphenyl

ether[1][2]

CAS Number 40663-68-1[3][4]

Molecular Formula C₁₀H₁₀O₂[4]

Molecular Weight 162.18 g/mol [5]

Chemical Structure
(Image of the chemical structure of 4-

Allyloxybenzaldehyde)
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Hazard Identification
4-Allyloxybenzaldehyde is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.[1][6]

GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3][6]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation[1][3][6]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1][6][7]

GHS Label Elements

Pictogram:

alt text

Signal Word: Warning[3][6]

Hazard Statements:

H315 - Causes skin irritation.[3]

H317 - May cause an allergic skin reaction.[7]

H319 - Causes serious eye irritation.[3]

Precautionary Statements:

Prevention: P261, P264, P272, P280[6][8]

Response: P302+P352, P305+P351+P338, P333+P313, P337+P313, P362+P364[8]
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Disposal: P501[8]

GHS Hazard Identification for 4-Allyloxybenzaldehyde

Hazard Statements

4-Allyloxybenzaldehyde

Signal Word:
Warning

Pictogram:
GHS07 (Exclamation Mark)

H315:
Causes skin irritation

H317:
May cause an allergic

skin reaction

H319:
Causes serious

eye irritation
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GHS Hazard Summary

Physical and Chemical Properties
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Property Value Reference

Appearance Light yellow, viscous liquid [5][8]

Odor No information available [8]

Boiling Point 150-152 °C @ 18 mmHg [9]

Density 1.058 g/mL at 25 °C [9]

Flash Point >230 °F (>110 °C) [9]

Solubility

Immiscible in water. Soluble in

organic solvents like ethanol

and ether.

[9][10]

Refractive Index n20/D 1.568 [9]

Safety, Handling, and Storage
Adherence to good industrial hygiene and safety practices is crucial when handling 4-
Allyloxybenzaldehyde.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles compliant with EN166 or OSHA's 29

CFR 1910.133 regulations.[3][11]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves for integrity before each use.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.smolecule.com/products/s663090
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Incorporation_of_4_Amyloxybenzaldehyde_d1_in_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Incorporation_of_4_Amyloxybenzaldehyde_d1_in_Organic_Synthesis.pdf
https://pure.rug.nl/ws/files/84967300/acs.orglett.9b01274.pdf
https://pure.rug.nl/ws/files/84967300/acs.orglett.9b01274.pdf
https://pure.rug.nl/ws/files/84967300/acs.orglett.9b01274.pdf
https://pure.rug.nl/ws/files/84967300/acs.orglett.9b01274.pdf
https://www.propulsiontechjournal.com/index.php/journal/article/download/3156/2175/5502
https://pure.rug.nl/ws/files/84967300/acs.orglett.9b01274.pdf
https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.benchchem.com/product/b1266427?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0763350.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Synthesis_and_Characterization_of_4_Amyloxybenzaldehyde_d1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0763350.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_the_Synthesis_and_Characterization_of_4_Amyloxybenzaldehyde_d1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0763350.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Body Protection: Wear a laboratory coat and other protective clothing to prevent

skin contact.[3]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required. For large-scale operations or in emergencies, use a NIOSH/MSHA or

European Standard EN 136 approved respirator.[3]

Handling Procedures:

Avoid all contact with skin, eyes, and clothing.[8]

Do not breathe mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[11]

Contaminated work clothing should not be allowed out of the workplace.[11]

Keep away from incompatible materials such as strong oxidizing agents.[11]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[8][9]

Keep the container tightly closed to prevent exposure to air and moisture.[8][9]

This chemical is reported to be air-sensitive; handle and store under an inert gas like

nitrogen.[9]

Store away from heat and sources of ignition.[11]

First Aid Measures
Immediate medical attention is recommended in case of significant exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8][11]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with plenty of soap and water. If skin

irritation or a rash occurs, get medical

advice/attention. Wash contaminated clothing

before reuse.[8][11]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention.[8][11]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention.[8][11]

Note to Physician: Treat symptomatically. May cause an allergic skin reaction.[11]
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Exposure Occurs

What type of exposure?

Skin Contact

  Skin

Eye Contact

 Eyes

Inhalation

 Inhalation 

Ingestion

 Ingestion

1. Remove contaminated clothing.
2. Wash skin with soap & water.

3. Get medical attention if
   irritation or rash occurs.

1. Rinse with water for 15 mins.
2. Remove contact lenses if easy.

3. Continue rinsing.
4. Get medical attention if

   irritation persists.

1. Move to fresh air.
2. Keep in a comfortable position.

3. Give artificial respiration if needed.
4. Get medical attention.

1. Clean mouth with water.
2. Do NOT induce vomiting.

3. Get medical attention.

Click to download full resolution via product page

First Aid Decision Tree

Accidental Release and Disposal
Spill & Leak Procedures:

Ensure adequate ventilation.

Use personal protective equipment as required (see Section 4).

Absorb the spill with inert absorbent material (e.g., sand, silica gel, universal binder).[11]

Collect the absorbed material into a suitable, closed container for disposal.[11]

Prevent the chemical from entering drains or waterways.[9][11]

Disposal:
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Disposal of 4-Allyloxybenzaldehyde and its containers must be in accordance with all

applicable federal, state, and local regulations.

Dispose of contents/container to an approved waste disposal plant.[8] Do not empty into

drains.[11]

Toxicological Information
Detailed toxicological studies for 4-Allyloxybenzaldehyde are limited.

Acute Toxicity: No acute toxicity data is available for this product. The toxicological properties

have not been fully investigated.[11]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[6][7] Symptoms of an

allergic reaction may include rash, itching, swelling, and difficulty breathing.[11]

Carcinogenicity: There is no information available to indicate that this material is a

carcinogen.[11]

Biological Activity and Experimental Protocols
Biological Activity: Research indicates that 4-Allyloxybenzaldehyde and related structures

possess antioxidant properties.[5] They exhibit radical scavenging activity, which is beneficial in

combating oxidative stress.[5] The specific biological signaling pathways modulated by this

compound are not well-documented in publicly available literature. Its primary role in research

is as a versatile intermediate in organic synthesis.[5]
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Antioxidant Mechanism (Radical Scavenging)
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Conceptual Diagram of Antioxidant Activity

Experimental Protocols:

4-Allyloxybenzaldehyde is a key building block in organic synthesis, notably for producing

chalcones, which have diverse biological activities.[5]

Protocol 1: Synthesis of 4-Allyloxybenzaldehyde via Williamson Ether Synthesis

This protocol describes the allylation of 4-hydroxybenzaldehyde.

Materials: 4-hydroxybenzaldehyde, allyl bromide, a base (e.g., potassium carbonate or

sodium metal), and a solvent (e.g., acetone or ethanol).[6][11]

Procedure:

Dissolve 4-hydroxybenzaldehyde (1.0 eq) in the chosen solvent (e.g., ethanol) in a round-

bottom flask.[6]

Add the base (e.g., sodium metal or 1.5 eq of K₂CO₃) to the solution and stir.[6][11]

Add allyl bromide (1.2 - 3.0 eq) to the reaction mixture.[6][11]

Reflux the mixture for 12-24 hours at the appropriate temperature (e.g., 78 °C for ethanol).

[6][11]
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Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

Upon completion, cool the mixture. If a solid precipitate (e.g., KBr) has formed, filter it off.

Remove the solvent under reduced pressure (rotary evaporation).

The crude product can be purified by extraction and/or column chromatography on silica

gel to yield pure 4-Allyloxybenzaldehyde as a light yellow liquid.[11]

Protocol 2: Synthesis of a Chalcone Derivative using 4-Allyloxybenzaldehyde

This protocol outlines a general Claisen-Schmidt condensation reaction.[10][12]

Materials: 4-Allyloxybenzaldehyde, an appropriate acetophenone derivative, a base

catalyst (e.g., NaOH or KOH), and a solvent (e.g., ethanol).[10][13]

Procedure:

Dissolve the acetophenone derivative (1.0 eq) and 4-Allyloxybenzaldehyde (1.0 eq) in

ethanol in a flask.

Slowly add an aqueous or ethanolic solution of the base catalyst (e.g., 10% NaOH) to the

mixture while stirring.[14]

Continue stirring the reaction at room temperature. The reaction may take several hours to

overnight. A precipitate (the chalcone product) often forms.[14]

Monitor the reaction by TLC.

Once complete, isolate the crude product by vacuum filtration.

Wash the solid product with cold water or a cold ethanol/water mixture to remove the

catalyst and any unreacted starting materials.

Purify the crude chalcone by recrystallization from a suitable solvent (e.g., ethanol) to

obtain the pure product.[12]
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Start: Receive Chemical

Pre-Use Checks:
1. Verify Chemical Identity (Label).

2. Read & Understand SDS.
3. Inspect Container Integrity.

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Lab Coat
- Appropriate Gloves

Chemical Handling:
- Work inside a Fume Hood.

- Use clean, compatible glassware.
- Dispense carefully, avoid spills.

Perform Experiment
(e.g., Synthesis)

Spill Occurs?

Post-Experiment:
- Close container tightly.

- Decontaminate work area.

Follow Spill Cleanup Protocol:
1. Alert others.

2. Absorb with inert material.
3. Collect for hazardous waste.

YesNo

Waste Disposal:
- Segregate waste properly.

- Label hazardous waste container.
- Follow institutional guidelines.

Return to Storage:
- Store in cool, dry, ventilated area.
- Store under inert gas (Nitrogen).

End of Process

Click to download full resolution via product page

General Laboratory Workflow for Handling 4-Allyloxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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